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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Panaxynol, a naturally occurring

polyacetylene, from various plant sources. Panaxynol, also known as falcarinol, has garnered

significant interest within the scientific community for its diverse biological activities, including

anti-inflammatory, cytotoxic, and neuroprotective properties. This document aims to consolidate

key data on its distribution, extraction, and bioactivity, with a focus on providing a clear

comparison across different plant genera.

Panaxynol: A Multi-Source Bioactive Compound
Panaxynol is a C17-polyacetylene first isolated from Panax ginseng. It is predominantly found

in plants belonging to the Araliaceae and Apiaceae families. Notable sources include various

species of ginseng (Panax) and common vegetables such as carrots (Daucus carota), parsnips

(Pastinaca sativa), celery (Apium graveolens), and parsley (Petroselinum crispum).[1] The

concentration and potential therapeutic efficacy of Panaxynol can vary depending on the plant

source, growing conditions, and extraction methods.

Quantitative Analysis of Panaxynol Content
The concentration of Panaxynol varies significantly among different plant species and even

between different parts of the same plant. The following tables summarize the reported

concentrations of Panaxynol (or falcarinol) in various plant sources. It is important to note that

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b191228?utm_src=pdf-interest
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270202/
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a direct comparison between studies may be limited due to variations in analytical

methodologies and the units of measurement (e.g., fresh weight vs. dry weight).

Table 1: Panaxynol (Falcarinol) Content in Apiaceae Vegetables

Plant Source Plant Part
Concentration
(mg/g dry weight)

Reference

Parsnip (Pastinaca

sativa)
Root >7.5 [2]

Celery (Apium

graveolens)
Root >2.5 [2]

Parsley (Petroselinum

crispum)
Root >2.5 [2]

Carrot (Daucus

carota)
Root <0.3 [2]

Fennel (Foeniculum

vulgare)
Bulb <0.3

Table 2: Panaxynol Content in Various Panax Species

Plant Source Plant Part
Panaxynol Content
(%)

Reference

Panax quinquefolium

(American Ginseng)
Root

0.080 (total

polyacetylenes)

Panax ginseng

(Korean Ginseng)
Fibrous Root

Not explicitly

quantified in %

Panax notoginseng Not specified
Not explicitly

quantified in %

Panax japonicus Not specified
Not explicitly

quantified in %
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Note: The data for Panax species often reports total polyacetylene content, of which

Panaxynol is a major component.

Comparative Biological Activities
Panaxynol exhibits a range of biological activities, with anti-inflammatory and cytotoxic effects

being the most extensively studied. While direct comparative studies on the bioactivity of

Panaxynol from different plant sources are limited, research on Panaxynol from individual

species provides valuable insights.

Table 3: Reported Biological Activities of Panaxynol from Different Plant Sources

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/product/b191228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Source Biological Activity Key Findings Reference

Panax ginseng
Anti-platelet

aggregation

Panaxynol was found

to be a potent

antiplatelet agent,

more so than

ginsenosides.

Panax quinquefolium

(American Ginseng)

Anti-inflammatory,

Nrf2 activation

Panaxynol is a potent

activator of the Nrf2

signaling pathway,

suppressing

inflammatory

responses in

macrophages.

Saposhnikovia

divaricate

Hepatoprotective,

Anti-inflammatory

Panaxynol protects

against acute liver

injury by inhibiting the

NF-κB pathway and

activating the

Nrf2/HO-1 pathway.

Daucus carota

(Carrot)
Anti-cancer

Purified falcarinol from

carrots demonstrated

a preventive effect on

the development of

colorectal cancer in a

rat model.

Various Apiaceae Cytotoxic

Falcarinol showed

significant toxicity

against various cancer

cell lines, with an IC50

of 3.5 µmol/L against

the CEM-C7H2 acute

lymphoblastic

leukemia cell line.
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Experimental Protocols
Detailed and standardized experimental protocols are crucial for the accurate comparison of

Panaxynol from different sources. Below are generalized methodologies for the extraction,

purification, and quantification of Panaxynol.

Extraction and Purification of Panaxynol
From Panax ginseng

Extraction: Dry-powdered roots are refluxed with hexane at 70°C for 3 hours (repeated

twice). The solvent is then evaporated under reduced pressure.

Purification: The crude extract is purified by open column chromatography on silica gel using

a hexane/acetone/methanol solvent system as the eluent.

From Daucus carota (Carrot)

Extraction: Shredded carrot roots are extracted with ethyl acetate at room temperature for 24

hours in the dark with periodical shaking.

Purification: The extract is concentrated and subjected to flash column chromatography on

silica gel followed by preparative HPLC to yield pure falcarinol.

Quantification of Panaxynol by HPLC
High-Performance Liquid Chromatography (HPLC) is the most common method for the

quantification of Panaxynol.

Sample Preparation: The plant material is extracted with a suitable solvent (e.g., hexane,

ethyl acetate). The extract is then filtered and dissolved in a solvent compatible with the

mobile phase.

HPLC Conditions (Example for Panax ginseng):

Column: Elite C18 column (4.6 mm × 150 mm, 5 µm).

Mobile Phase: Gradient of acetonitrile and water.
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Flow Rate: 1.0 mL/min.

Detection: UV at 230 nm.

Quantification: The concentration of Panaxynol is determined by comparing the peak area of

the sample to a calibration curve prepared with a Panaxynol standard.

Signaling Pathways and Mechanisms of Action
Panaxynol has been shown to modulate key signaling pathways involved in inflammation and

cellular stress response. While the specific effects of Panaxynol from different plant sources

on these pathways have not been comparatively studied, research on Panaxynol from

American ginseng and Saposhnikovia divaricate has elucidated its interaction with the NF-κB

and Keap1-Nrf2 pathways.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.

Panaxynol has been shown to inhibit the activation of NF-κB. This inhibition leads to a

downstream reduction in the expression of pro-inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of Panaxynol from Diverse
Botanical Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191228#comparative-analysis-of-panaxynol-from-
different-plant-sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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